N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide

• IUPAC Name: N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide
• InChI: InChI=1S/C15H10FN3O3S/c1-18-13-11(16)6-3-7-12(13)23-15(18)17-14(20)9-4-2-5-10(8-9)19(21)22/h2-8H,1H3
• InChI Key: MRVOMSBUSFBECS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])F
• Molecular Formula: C15H10FN3O3S
• Molecular Weight: 331.3 g/mol

Description

N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide, also known as FMBI, is a chemical compound that has gained significant attention in the field of scientific research. FMBI is a derivative of benzothiazole and has shown potential in various biological applications.

Scientific Research Applications

Synthesis and Chemical Properties

Fluorinated benzothiazole derivatives have been extensively studied for their synthesis and chemical properties. A convenient synthesis method involving chlorination, amination, and hydrogenation processes has been developed for related compounds, offering high yields and purity (Xu, Xu, & Zhu, 2013). These methods can be adapted for the synthesis of N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide, focusing on the introduction of the nitrobenzamide moiety and the specific fluorination pattern.

Antimicrobial and Antitumor Activities

Compounds similar to this compound have shown promising antimicrobial and antitumor activities. For instance, fluorobenzamides containing thiazole and thiazolidine moieties have been synthesized and tested for antimicrobial activity, indicating the potential of fluorinated benzothiazole derivatives in developing new antimicrobial agents (Desai, Rajpara, & Joshi, 2013). Furthermore, fluorinated 2-(4-aminophenyl)benzothiazoles have been explored for their cytotoxic properties against human breast cancer cell lines, highlighting the antitumor potential of such compounds (Hutchinson et al., 2001).

Imaging Applications

The incorporation of fluorine atoms into benzothiazole derivatives enhances their properties as imaging agents. For example, fluorinated benzothiazoles have been developed as new positron emission tomography (PET) ligands for imaging metabotropic glutamate receptor subtype 1 (mGluR1) in the brain (Yamasaki et al., 2011). This suggests that this compound could potentially be explored for similar imaging applications, leveraging the electron-withdrawing nature of the fluorine atom and the specific electronic properties of the benzothiazole ring.